molecular formula C9H15NO B8460452 (S)-1-(2-hydroxy-1-methylethyl)-2,5-dimethylpyrrole

(S)-1-(2-hydroxy-1-methylethyl)-2,5-dimethylpyrrole

Cat. No.: B8460452
M. Wt: 153.22 g/mol
InChI Key: CSXNBBAVCWNCKP-VIFPVBQESA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(S)-1-(2-hydroxy-1-methylethyl)-2,5-dimethylpyrrole is a useful research compound. Its molecular formula is C9H15NO and its molecular weight is 153.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H15NO

Molecular Weight

153.22 g/mol

IUPAC Name

(2S)-2-(2,5-dimethylpyrrol-1-yl)propan-1-ol

InChI

InChI=1S/C9H15NO/c1-7-4-5-8(2)10(7)9(3)6-11/h4-5,9,11H,6H2,1-3H3/t9-/m0/s1

InChI Key

CSXNBBAVCWNCKP-VIFPVBQESA-N

Isomeric SMILES

CC1=CC=C(N1[C@@H](C)CO)C

Canonical SMILES

CC1=CC=C(N1C(C)CO)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Lithium aluminum hydride (3.1 g; 80.5 mmoles) was added to 100 ml of dry ether, and an ether solution (50 ml) of 17.9 g (91.8 mmoles) of ethyl 2-(2,5-dimethylpyrrol-1-yl)propionate was gradually added dropwise to the mixture. After the addition, the mixture was heated under reflux for 2 hours, and worked up with a saturated aqueous solution of sodium sulfate. The ethereal layer was concentrated under reduced pressure to afford 13.5 g of crude 2-(2,5-dimethylpyrrol-1-yl)-1-propanol. Acetic anhydride (50 ml) and 50 ml of pyridine were added to the product, and the mixture was allowed to stand at room temperature for 20 hours. It was then concentrated under reduced pressure and then distilled under reduced pressure to afford 2-(2,5-dimethylpyrrol-1-yl)propyl acetate (13.0 g, 66.8 mmoles, 75.7%) having a boiling point of 116°-118° C./6 mmHg.
Quantity
3.1 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
17.9 g
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
2-(2,5-dimethylpyrrol-1-yl)-1-propanol

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